5-isopropyl-N-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
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Description
5-isopropyl-N-(3-methoxypropyl)-3-oxo-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C14H20N4O3 and its molecular weight is 292.339. The purity is usually 95%.
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Scientific Research Applications
Antiallergic Activity
Studies on antiallergic agents involving pyrazolo[4,3-c]pyridine derivatives demonstrated significant antiallergic activity. For instance, certain derivatives exhibited activity in a reaginic PCA test in rats, showing that compounds bearing an alkyl group, especially an isopropyl group, were superior in activity. This suggests potential for exploring similar compounds in antiallergic research (Nohara et al., 1985).
Cytotoxic Activity
The synthesis and characterization of pyrazolo[1,5-a]pyrimidine derivatives revealed in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells, indicating the potential for anticancer applications. This highlights the importance of such compounds in the development of new anticancer drugs (Hassan et al., 2014).
Hypertensive Activity
Novel oxadiazole heterocyclic compounds containing pyranopyridine moieties were synthesized with the expectation of exhibiting hypertensive activity. This suggests a potential avenue for research into cardiovascular diseases using similar compounds (Kumar & Mashelker, 2007).
Antibacterial Activity
Research into pyrazolopyridine derivatives also uncovered moderate to good antibacterial activity against various bacterial strains. This indicates the potential of such compounds in the development of new antibacterial agents (Panda et al., 2011).
Properties
IUPAC Name |
N-(3-methoxypropyl)-3-oxo-5-propan-2-yl-2H-pyrazolo[4,3-c]pyridine-7-carboxamide |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
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InChI |
InChI=1S/C14H20N4O3/c1-9(2)18-7-10(13(19)15-5-4-6-21-3)12-11(8-18)14(20)17-16-12/h7-9H,4-6H2,1-3H3,(H,15,19)(H,17,20) |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CDMHPFHFIOAANK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1C=C2C(=NNC2=O)C(=C1)C(=O)NCCCOC |
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Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N4O3 |
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Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.33 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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